2,3-bis(butylsulfinyl)propyl acetate

• IUPAC Name: 2,3-bis(butylsulfinyl)propyl acetate
• InChI: InChI=1S/C13H26O4S2/c1-4-6-8-18(15)11-13(10-17-12(3)14)19(16)9-7-5-2/h13H,4-11H2,1-3H3
• InChI Key: GYQACSZLSMSYJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)CC(COC(=O)C)S(=O)CCCC
• Molecular Formula: C13H26O4S2
• Molecular Weight: 310.5 g/mol

Description

2,3-Bis(butylsulfinyl)propyl acetate is a sulfinyl-substituted propyl ester characterized by two butylsulfinyl groups (-S(O)Bu) attached to the central propyl backbone, with an acetate ester at the terminal position. Sulfinyl groups are known to influence solubility, stability, and biological activity due to their polar yet hydrophobic nature and redox-active sulfur centers .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares key structural and physicochemical properties of 2,3-bis(butylsulfinyl)propyl acetate with related compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Applications/Activities	Reference
2,3-Bis(acetylsulfanyl)propyl acetate	-S-Acetyl	C₉H₁₄O₄S₂	250.34	352.6	Antioxidant, antimicrobial
2,3-Bis(palmitoyloxy)propyl derivatives	-O-Palmitoyl	Varies	~800–900	N/A	Immunostimulatory (TLR2 agonists)
2,3-Bis[(trimethylsilyl)oxy]propyl esters	-O-TMS	C₁₇H₃₈O₄Si₂	362.65	N/A	Antioxidant, anti-inflammatory
2,3-Bis(butylsulfinyl)propyl acetate*	-S(O)-Butyl	C₁₅H₂₈O₄S₂	~336.5 (estimated)	>350 (estimated)	Hypothetical: Drug delivery, catalysis	—

Notes:

• 2,3-Bis(acetylsulfanyl)propyl acetate : Exhibits moderate hydrophobicity (LogP ~1.23) and thermal stability (flash point 166.7°C). Its sulfanyl groups may participate in redox reactions, contributing to antioxidant activity .
• Palmitoyloxy derivatives: High molecular weight (~800–900 g/mol) due to long-chain fatty acids. These compounds activate Toll-like receptor 2 (TLR2), enhancing immune responses in cancer immunotherapy .
• Trimethylsilyl (TMS) esters : The TMS groups increase steric bulk and hydrophobicity, improving membrane permeability for bioactive compounds like antioxidants .
• Butylsulfinyl analog : Estimated higher hydrophobicity (vs. acetylated analogs) due to longer alkyl chains. Sulfinyl groups may confer chirality, affecting interactions with biological targets .

(a) Antioxidant Potential

• TMS-substituted esters: 9,12,15-Octadecatrienoic acid 2,3-bis[(trimethylsilyl)oxy]propyl ester demonstrated significant antioxidant activity in Monascus purpureus extracts, attributed to silyl ether stabilization of radical intermediates .
• Sulfanyl derivatives: 2,3-Bis(acetylsulfanyl)propyl acetate showed moderate radical scavenging in vitro, though less potent than phenolic antioxidants .

(b) Immunomodulatory Effects

• Palmitoyloxypropyl-Cys conjugates: S-[2,3-Bis(palmitoyloxy)propyl] cysteine derivatives (e.g., Pam2Cys) are potent TLR2 agonists, inducing cytokine production and dendritic cell maturation . Sulfinyl analogs might exhibit weaker immunostimulation due to reduced lipid solubility.

(c) Stability and Reactivity

• Sulfinyl vs.
• Ester hydrolysis : Acetate esters (e.g., 2,3-bis(acetylsulfanyl)propyl acetate) are prone to enzymatic hydrolysis, releasing free thiols or sulfinic acids .